2,2-diethylpiperazine
Overview
Description
2,2-Dimethylpiperazine is a chemical reagent used in the preparation of non-covalent NAAA inhibitors used as a protective agent for the development of multiple sclerosis .
Physical And Chemical Properties Analysis
2,2-Dimethylpiperazine has a molecular weight of 114.19 and a boiling point of 155.2±8.0 °C. It has a density of 0.833±0.06 g/cm3 and is slightly soluble in chloroform and methanol .Scientific Research Applications
- Applications :
- Cyclization with Sulfonium Salts : Cyclization of 1,2-diamine derivatives with sulfonium salts leads to protected piperazines. These reactions have been explored for drug synthesis .
- Chiral Piperazines : Aza-Michael addition between protected 1,2-diamines and 2-bromoethyldiphenylsulfonium triflate under basic conditions yields 2-substituted chiral piperazines .
Synthetic Methods and Cyclization Reactions
Materials Science and π-Conjugated Systems
Mechanism of Action
Target of Action
2,2-Diethylpiperazine is a derivative of piperazine, a class of organic compounds that contain a six-membered ring with two opposing nitrogen atoms . Piperazine and its derivatives are known to have a wide range of biological and pharmaceutical activities . .
Mode of Action
Piperazine, a related compound, is known to act as a GABA receptor agonist . It binds directly and selectively to muscle membrane GABA receptors, causing hyperpolarization of nerve endings, which results in flaccid paralysis of the worm
Biochemical Pathways
Piperazine and its derivatives are known to have a broad impact on various biochemical pathways due to their wide range of biological activities .
Pharmacokinetics
The pharmacokinetics of a drug can significantly impact its bioavailability and therapeutic efficacy .
Result of Action
Related compounds like piperazine are known to cause paralysis in parasites, allowing the host body to easily remove or expel the invading organism .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially influence the action of a compound .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2,2-diethylpiperazine can be achieved through a two-step process involving the reaction of diethylamine with 1,2-dichloroethane followed by cyclization with ammonia.", "Starting Materials": [ "Diethylamine", "1,2-dichloroethane", "Ammonia" ], "Reaction": [ "Step 1: Diethylamine is reacted with 1,2-dichloroethane in the presence of a base such as sodium hydroxide to form 2,2-diethyl-1,3-dichloropropane.", "Step 2: 2,2-diethyl-1,3-dichloropropane is then cyclized with ammonia in the presence of a catalyst such as Raney nickel to form 2,2-diethylpiperazine." ] } | |
CAS RN |
153627-84-0 |
Product Name |
2,2-diethylpiperazine |
Molecular Formula |
C8H18N2 |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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